molecular formula C18H21NO4 B8716083 Benzyl 5-acetoxymethyl-4-ethyl-3-methyl-2-pyrrolecarboxylate CAS No. 3750-36-5

Benzyl 5-acetoxymethyl-4-ethyl-3-methyl-2-pyrrolecarboxylate

Cat. No. B8716083
CAS RN: 3750-36-5
M. Wt: 315.4 g/mol
InChI Key: HIYOQIJVBORQDB-UHFFFAOYSA-N
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Description

Benzyl 5-acetoxymethyl-4-ethyl-3-methyl-2-pyrrolecarboxylate is a chemical compound with the linear formula C18H21NO4 . It has a molecular weight of 315.372 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .


Molecular Structure Analysis

The molecular structure of Benzyl 5-acetoxymethyl-4-ethyl-3-methyl-2-pyrrolecarboxylate is represented by the formula C18H21NO4 . The exact mass of the compound is 315.147058 g/mol .

Safety and Hazards

Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product . Therefore, the buyer assumes responsibility to confirm product identity and/or purity . For safety and hazard information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer .

properties

CAS RN

3750-36-5

Molecular Formula

C18H21NO4

Molecular Weight

315.4 g/mol

IUPAC Name

benzyl 5-(acetyloxymethyl)-4-ethyl-3-methyl-1H-pyrrole-2-carboxylate

InChI

InChI=1S/C18H21NO4/c1-4-15-12(2)17(19-16(15)11-22-13(3)20)18(21)23-10-14-8-6-5-7-9-14/h5-9,19H,4,10-11H2,1-3H3

InChI Key

HIYOQIJVBORQDB-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(NC(=C1C)C(=O)OCC2=CC=CC=C2)COC(=O)C

Origin of Product

United States

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